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Compound of Interest

Compound Name: Norrubrofusarin

Cat. No.: B12390331

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the norrubrofusarin biosynthesis
pathway in fungi, with a focus on the core enzymatic steps, regulatory networks, and
experimental methodologies. Norrubrofusarin and its derivatives are polyketide natural
products with a range of biological activities, making their biosynthetic pathway a subject of
significant interest for synthetic biology and drug discovery.

The Core Biosynthetic Pathway of Norrubrofusarin

Norrubrofusarin is a key intermediate in the biosynthesis of several fungal pigments, most
notably the red pigment aurofusarin produced by species of the genus Fusarium. The
biosynthesis of norrubrofusarin is initiated from simple metabolic precursors and involves a
core set of enzymes encoded within a biosynthetic gene cluster (BGC). In Fusarium
graminearum, the aurofusarin BGC contains the key genes responsible for norrubrofusarin
formation.

The pathway begins with the condensation of one acetyl-CoA and six malonyl-CoA molecules,
a reaction catalyzed by a non-reducing polyketide synthase (NR-PKS). This initial polyketide
chain undergoes a series of cyclization and aromatization reactions to yield the first stable
intermediate, YWAL. Subsequently, a dehydration step converts YWAL into the orange pigment
norrubrofusarin. In the context of aurofusarin biosynthesis, norrubrofusarin is then O-
methylated to form rubrofusarin.
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The core enzymatic steps are as follows:

o Polyketide Synthesis: The iterative type | non-reducing polyketide synthase, PKS12,
catalyzes the formation of the heptaketide backbone from acetyl-CoA and malonyl-CoA,
which then cyclizes to form the naphthopyrone YWAL.

+ Dehydration: The dehydratase AurZ (also referred to as Gip6 in some literature) facilitates
the removal of a water molecule from YWA1 to produce norrubrofusarin.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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